Cas no 438190-88-6 (2-Chloro-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine)

• Product Name: 2-Chloro-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine
• CAS No: 438190-88-6
• MF: C₇H₃ClF₃N₃
• MW: 221.567030191422
• MDL: MFCD18260847
• CID: 3160730
• PubChem ID: 11680168
• Update Time: 2025-05-21

2-Chloro-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine
• 2-chloro-6-(trifluoromethyl)-1H-imidazo[4,5-b]pyridine
• 2-Chloro-6-trifluoromethyl-1H-imidazo[4,5-b]pyridine
• SCHEMBL2419692
• 3H-Imidazo[4,5-b]pyridine, 2-chloro-6-(trifluoromethyl)-
• 2-chloro-6-trifluoromethyl-3-H-imidazo[4,5-b]pyridine
• 438190-88-6

• MDL： MFCD18260847
• Inchi： 1S/C7H3ClF3N3/c8-6-13-4-1-3(7(9,10)11)2-12-5(4)14-6/h1-2H,(H,12,13,14)
• InChI Key： RAKSJQSECOCJCX-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(=CC(C(F)(F)F)=CN=2)N1

Computed Properties

• Exact Mass: 220.9967593Da
• Monoisotopic Mass: 220.9967593Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-Chloro-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine

Comprehensive Overview of 2-Chloro-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine (CAS No. 438190-88-6)

2-Chloro-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine (CAS No. 438190-88-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[4,5-b]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both chloro and trifluoromethyl substituents enhances its reactivity and potential applications in drug discovery and material science.

In recent years, researchers have focused on the synthesis and optimization of imidazo[4,5-b]pyridine derivatives due to their promising pharmacological profiles. The 2-Chloro-6-(trifluoromethyl) variant, in particular, has been studied for its potential as a building block in the development of kinase inhibitors and antimicrobial agents. Its structural versatility allows for modifications that can target specific biological pathways, making it a valuable tool in medicinal chemistry.

The growing interest in fluorinated compounds has further elevated the importance of 2-Chloro-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine. Fluorine atoms are known to improve the metabolic stability and bioavailability of drug candidates, which aligns with the current trends in pharmaceutical research. This compound's trifluoromethyl group contributes to its lipophilicity, a critical factor in drug design for enhancing membrane permeability and target engagement.

From a synthetic chemistry perspective, the preparation of CAS No. 438190-88-6 involves multi-step reactions, often starting from commercially available pyridine derivatives. Key steps include cyclization and halogenation, followed by the introduction of the trifluoromethyl group. Researchers are continually exploring greener and more efficient synthetic routes to this compound, reflecting the broader shift toward sustainable chemistry practices.

Beyond pharmaceuticals, 2-Chloro-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine has potential applications in materials science. Its aromatic system and electron-withdrawing substituents make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. The compound's ability to participate in π-π stacking interactions could be leveraged to design novel functional materials.

In the context of current research trends, questions like "How to synthesize imidazo[4,5-b]pyridine derivatives?" or "What are the biological activities of trifluoromethyl-substituted heterocycles?" are frequently explored in academic and industrial settings. These inquiries highlight the compound's relevance and the need for further studies to unlock its full potential. Additionally, the rise of computational chemistry has enabled virtual screening of imidazo[4,5-b]pyridine scaffolds, accelerating the discovery of new applications.

Quality control and analytical characterization of CAS No. 438190-88-6 are critical for ensuring its suitability in high-value applications. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify purity and structural integrity. As regulatory standards for chemical compounds become more stringent, robust analytical methods are essential for compliance and safety.

In summary, 2-Chloro-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine (CAS No. 438190-88-6) represents a versatile and promising compound with wide-ranging applications in drug development and materials science. Its unique structural features, combined with the growing demand for fluorinated heterocycles, position it as a key player in modern chemical research. Future studies will likely uncover even more innovative uses for this molecule, solidifying its importance in scientific and industrial communities.